2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)acetamide

• Molecular Formula: C26H28N2O4
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-[2-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]acetamide
• InChI: InChI=1S/C26H28N2O4/c1-17-9-18(2)12-21(11-17)31-15-25(29)27-23-7-5-6-8-24(23)28-26(30)16-32-22-13-19(3)10-20(4)14-22/h5-14H,15-16H2,1-4H3,(H,27,29)(H,28,30)
• InChI Key: HWXMNDLCWSBQMN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC=C2NC(=O)COC3=CC(=CC(=C3)C)C)C

Description

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

The compound has been studied for its potential applications in cancer treatment, as it has been found to inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory properties, as it has been found to inhibit the production of pro-inflammatory cytokines. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases, as it has been found to have neuroprotective effects.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)acetamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that the compound has a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and have neuroprotective effects. In addition, it has been found to have antioxidant properties, which may help to protect cells from damage.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)acetamide in lab experiments include its potential applications in cancer treatment, anti-inflammatory properties, and neuroprotective effects. However, its limitations include the fact that its mechanism of action is not fully understood and that further research is needed to fully explore its potential applications.

Future Directions

For research on 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)acetamide include further investigation of its mechanism of action, as well as its potential applications in the treatment of neurodegenerative diseases. In addition, studies could be conducted to explore its potential applications in other areas, such as cardiovascular disease and diabetes.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, including cancer treatment, anti-inflammatory therapy, and neuroprotection. Further research is needed to fully understand its mechanism of action and explore its potential applications in other areas.

Synthesis Methods

The synthesis of 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)acetamide involves the reaction of 3,5-dimethylphenol with chloroacetyl chloride to form 3,5-dimethylphenyl chloroacetate. This intermediate is then reacted with 2-aminophenyl ether to form the target compound.